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3-(n-Morpholino) propanesulfonic

acid sodium salt

Cat. No.: B12040646

Get Quote

Abstract & Scientific Context
MOPS (3-(N-morpholino)propanesulfonic acid) is the gold-standard buffering agent for RNA

formaldehyde agarose gel electrophoresis due to its high buffering capacity at pH 7.0 and low

UV absorptivity.

The Specific Challenge: Most standard protocols describe preparing this buffer using MOPS

Free Acid (zwitterion), which requires pH adjustment with NaOH. However, when sourcing

MOPS Sodium Salt (MOPS-Na), the starting solution is highly alkaline (pH > 10).

Why This Matters:

Ionic Strength Deviation: Adjusting MOPS-Na with HCl (to lower pH) introduces chloride ions

(

), effectively creating NaCl in the buffer.[1][2] While acceptable for standard electrophoresis,
this increases the ionic strength compared to the "Free Acid + NaOH" method, potentially
altering current flow and heat generation during high-voltage runs.
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RNase Contamination: RNA degradation is the primary failure mode in this workflow. This

protocol integrates strict RNase-control measures without relying on direct DEPC treatment

of the buffer, which can lead to acidification.

Chemical Basis & Stoichiometry
The Reaction Logic
When using MOPS Sodium Salt, you are starting with the conjugate base. To reach the

buffering pKa (7.2 at 25°C), you must protonate a portion of the morpholine ring using a strong

acid (HCl).

Formulation Specifications (10X Stock)
Final Concentration (10X): 200 mM MOPS, 50 mM Sodium Acetate, 10 mM EDTA.[3][4]

Target pH: 7.0 at 25°C.

Storage: Dark, Room Temperature (Do not refrigerate; precipitation risk).

Component Role Molarity (10X) Mass/Vol (per 1 L)

MOPS Sodium Salt Primary Buffer 200 mM 46.25 g (MW: 231.25)

Sodium Acetate

(Anhydrous)
Ionic Strength 50 mM 4.10 g (MW: 82.03)

EDTA (0.5 M, pH 8.0)
Chelator (RNase

inhibition)
10 mM 20 mL

DEPC-Treated Water Solvent N/A Fill to 1 L

Note: If using Sodium Acetate Trihydrate (MW: 136.08), use 6.80 g.

Materials & Reagents
MOPS Sodium Salt: High purity (>99%), low metal content.

Sodium Acetate (Anhydrous): RNase-free grade.
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0.5 M EDTA (pH 8.0): Commercially purchased nuclease-free or prepared with DEPC water.

[5]

Concentrated HCl (approx. 12 M): Analytical grade.

Water: 18.2 MΩ-cm ultrapure water, treated with 0.1% DEPC and autoclaved (or

ultrafiltered).

Filtration: 0.22 µm polyethersulfone (PES) vacuum filter unit (Autoclaving MOPS causes

yellowing/degradation).

Step-by-Step Protocol
Phase 1: Water Preparation (The Foundation)
Critical: Do not add DEPC directly to the final MOPS buffer. DEPC hydrolysis produces ethanol

and CO2, but incomplete hydrolysis can acidify the buffer later. Treat the water first.[6]

Add 1 mL Diethyl pyrocarbonate (DEPC) to 1 L of ultrapure water.

Shake vigorously and incubate overnight at 37°C (or RT for 12+ hours).

Autoclave for 15 minutes at 15 psi to hydrolyze DEPC.

Allow to cool to room temperature.

Phase 2: Solubilization & pH Adjustment
Target Volume: 1 Liter

Initial Dissolution: In a sterile 1 L beaker (baked at 180°C for 4 hrs to destroy RNases), add

800 mL of DEPC-treated water.

Add Salts: Add 46.25 g MOPS Sodium Salt and 4.10 g Sodium Acetate (Anhydrous). Stir

magnetically until completely dissolved.

Add Chelator: Add 20 mL of 0.5 M EDTA (pH 8.0).

pH Titration (The Critical Step):
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Place the probe of a calibrated pH meter into the solution.

Observation: The pH will likely be > 10.0.

Action: Slowly add concentrated HCl while stirring.

Endpoint: Adjust to pH 7.0.[3][7][8]

Note: As you approach pH 7.2, the buffering capacity increases; add acid dropwise to

avoid overshooting.

Final Volume: Transfer to a graduated cylinder and bring the total volume to 1.0 L with

DEPC-treated water.

Phase 3: Sterilization & Storage
Filtration: Do not autoclave the final buffer.[1][7][9] MOPS degrades into unknown yellow

byproducts under high heat/pressure.[4]

Pass the solution through a 0.22 µm PES sterile filter.

Storage: Store in a foil-wrapped (light-protected) bottle at room temperature.

Shelf Life: 6 months.[1] Discard if dark yellow. (Light straw color is acceptable).

Visualization: Workflow & Chemical Logic
Figure 1: Preparation Workflow
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Caption: Critical path for MOPS-Na preparation. Note the specific sequence of DEPC treatment

followed by filtration to prevent buffer degradation.

Figure 2: Ionic Species & Conductivity Risk
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Caption: Chemical consequence of using Sodium Salt. The generation of NaCl increases the

ionic strength compared to the Free Acid method.

Quality Control & Troubleshooting
QC Parameters

Parameter Acceptance Criteria Failure Action

Appearance
Clear, colorless to very pale

straw

Dark yellow/brown: Discard

(Oxidation).

pH (25°C) 7.0 ± 0.1
Re-adjust. If < 6.8, discard (too

much salt to correct).

RNase Activity
None detected (Incubate with

RNA substrate)

Re-treat water sources; check

glassware baking.

Precipitation None
Do not refrigerate. Warm to

37°C to redissolve if needed.

Troubleshooting "Yellowing"
MOPS is photosensitive and heat-sensitive.
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Cause: Photo-oxidation or autoclaving leads to the formation of a yellow degradation

product.[10]

Impact: Pale straw color does not significantly impact buffering or RNA migration. Dark

yellow/brown indicates significant degradation and pH shift.

Prevention: Always use aluminum foil to wrap storage bottles. Never autoclave the final

MOPS solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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